Cas no 796110-03-7 (2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide)

• Product Name: 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide
• CAS No: 796110-03-7
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5681205
• PubChem ID: 4879179
• Update Time: 2025-09-28

2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 796110-03-7
• starbld0002832
• CCG-200513
• 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide
• SR-01000077662
• Z26397931
• AKOS021667676
• SR-01000077662-1
• 2-(methylsulfanyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide
• AKOS002123496
• EN300-26600951

• Inchi： 1S/C17H18N2OS/c1-21-17-14(9-5-11-18-17)16(20)19-15-10-4-7-12-6-2-3-8-13(12)15/h2-3,5-6,8-9,11,15H,4,7,10H2,1H3,(H,19,20)
• InChI Key： IVDRLEYQEPWDIL-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide

Introduction to 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide (CAS No. 796110-03-7)

2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide, with the CAS number 796110-03-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of nicotinamides and features a unique structural motif that includes a methylthio group and a tetrahydronaphthalene moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide is characterized by a nicotinamide backbone with a substituted tetrahydronaphthalene ring and a methylthio group. The tetrahydronaphthalene ring is known for its lipophilic nature, which can enhance the compound's ability to cross biological membranes and reach target sites within cells. The methylthio group, on the other hand, can influence the compound's reactivity and stability, contributing to its pharmacological profile.

Recent studies have explored the potential of 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide has also been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up possibilities for using 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

To further validate the therapeutic potential of 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(Methylthio)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)nicotinamide (CAS No. 796110-03-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.